N-[5-(furan-2-yl)-2-(4-oxo-6-propyl-1,3-diazinan-2-yl)pyrazol-3-yl]-4-methylbenzamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(4-oxo-6-propyl-1,3-diazinan-2-yl)pyrazol-3-yl]-4-methylbenzamide
• InChI: InChI=1S/C22H25N5O3/c1-3-5-16-12-20(28)25-22(23-16)27-19(13-17(26-27)18-6-4-11-30-18)24-21(29)15-9-7-14(2)8-10-15/h4,6-11,13,16,22-23H,3,5,12H2,1-2H3,(H,24,29)(H,25,28)
• InChI Key: QXQIIBCESZSHTN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CC(=O)NC(N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC=C(C=C4)C
• Molecular Formula: C22H25N5O3
• Molecular Weight: 407.5 g/mol

Description

N-[5-(furan-2-yl)-2-(4-oxo-6-propyl-1,3-diazinan-2-yl)pyrazol-3-yl]-4-methylbenzamide is a useful research compound. Its molecular formula is C22H21N5O3 and its molecular weight is 403.442. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex organic compounds, including those with furan and pyrazole rings, has been a significant area of research. For example, studies have demonstrated methodologies for synthesizing 5H-furo[3′,2′ : 6,7][1]benzopyrano[3,4-c]pyridin-5-ones and 8H-pyrano[3′,2′ : 5,6]benzofuro[3,2-c]pyridin-8-ones, showcasing the chemical versatility of furan derivatives in creating diverse heterocyclic compounds (Morón, Nguyen, & Bisagni, 1983). Such methodologies could potentially be applied to or inspired the synthesis of compounds like N-[5-(furan-2-yl)-2-(4-oxo-6-propyl-1,3-diazinan-2-yl)pyrazol-3-yl]-4-methylbenzamide.

Biological Activity and Potential Applications

Research has also explored the biological activities of compounds incorporating furan and pyrazole moieties, indicating potential applications in medicine and pharmacology. For instance, compounds derived from dibenzo[b,d]furan and 9-methyl-9H-carbazole have shown promising antitubercular activity, highlighting the potential of furan derivatives in developing new therapeutic agents (Kantevari, Yempala, Surineni, Sridhar, Yogeeswari, & Sriram, 2011). This suggests that this compound could be investigated for similar biological activities.

Antimicrobial and Antifungal Applications

The antimicrobial and antifungal properties of compounds containing furan and pyrazole structures have been studied, indicating the potential of such compounds in addressing microbial diseases. For example, synthesis and evaluation of 4-nitroso and 4-diazopyrazole derivatives have been conducted to explore their "in vitro" growth inhibitory activity against various microbial strains (Daidone, Plescia, Raffa, Maggio, Schillaci, 1992). This research avenue suggests that this compound could also be explored for its antimicrobial properties.